3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride

• Molecular Formula: C7H15FO4S2
• Molecular Weight: 246.3 g/mol
• SMILES: CC(C)(C)S(=O)(=O)CCCS(=O)(=O)F
• InChI: InChI=1S/C7H15FO4S2/c1-7(2,3)13(9,10)5-4-6-14(8,11)12/h4-6H2,1-3H3
• InChIKey: AWEJXKYADWHJLW-UHFFFAOYSA-N

3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride – Overview

3-(2-Methylpropane-2-sulfonyl)propane-1-sulfonyl fluoride (IUPAC: 3-(tert-butylsulfonyl)propane-1-sulfonyl fluoride; CAS 1824272-49-2; molecular formula C₇H₁₅FO₄S₂; MW 246.32) belongs to the sulfonyl fluoride (SF) class of electrophilic covalent warheads [1]. Compounds in this class, including the widely used phenylmethanesulfonyl fluoride (PMSF) and 4-(2-aminoethyl)benzenesulfonyl fluoride (AEBSF), irreversibly modify nucleophilic amino acid sidechains (Ser, Tyr, Lys, His, Thr) and have long served as serine protease inhibitors and chemical biology probes [2]. The target compound is structurally distinguished by the presence of two chemically distinct sulfur(VI) centers: a terminal sulfonyl fluoride (–SO₂F) electrophilic warhead and a tert-butyl sulfone (–SO₂tBu) group separated by a three-carbon propyl linker. This dual-S(VI) architecture, wherein only one sulfur bears the fluoride leaving group, is absent in common mono-SF analogs and represents a differentiated scaffold for applications requiring controlled, sequential reactivity at sulfur centers.

Dual‑S(VI) scaffold Sulfonyl fluoride warhead + inert tert‑butyl sulfone for sequential reactivity

Steric modulation β‑sulfone bulk restricts off‑target attack; supports cleaner ABPP labeling

Chemical biology probe Suited for covalent inhibitor design, SuFEx bioconjugation and fragment‑based screening

• [1] Narayanan, A.; Jones, L. H. Sulfonyl Fluorides as Privileged Warheads in Chemical Biology. Chem. Sci. 2015, 6, 2650–2659. View Source
• [2] Fahrney, D. E.; Gold, A. M. Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α-Chymotrypsin, and Trypsin. J. Am. Chem. Soc. 1963, 85 (7), 997–1000. View Source

Advantages Over Generic Sulfonyl Fluorides

Sulfonyl fluorides are not functionally interchangeable. The Fahrney & Gold (1963) classic study established that second-order inactivation rate constants (k₂) toward α-chymotrypsin vary by over three orders of magnitude across a small panel of structurally related SFs, with the order phenylmethane-SF > 2-phenylethane-1-SF > benzene-SF > 2-methylpropane-1-SF > methanesulfonyl fluoride [1]. This demonstrates that even modest alkyl chain branching or aromatic substitution profoundly alters electrophilic reactivity. The target compound contains a tert-butyl sulfone group β to the SF warhead—an arrangement that simultaneously introduces (i) electron-withdrawing inductive effects that stabilize the S–F bond against premature hydrolysis, (ii) substantial steric bulk (tert-butyl vs. isobutyl or methyl) that can restrict off-target nucleophilic attack, and (iii) a second, chemically distinct sulfur center available for orthogonal SuFEx or derivatization chemistry. A user substituting this compound with propane-1-sulfonyl fluoride (PSF), PMSF, or AEBSF would lose the steric modulation and dual-handle functionality that are intrinsic to its design, potentially compromising aqueous stability, target selectivity, and downstream synthetic versatility.

Target compound β‑tert‑butyl sulfone provides electron‑withdrawing stabilization and steric shielding; dual‑handle design enables orthogonal derivatization

PMSF / AEBSF / PSF Lack the β‑sulfone group; steric modulation and hydrolytic stability profile may not transfer directly

Target compound Chemically distinct –SO₂F and –SO₂tBu enable site‑selective SuFEx without statistical mixtures

BDSF / symmetric bis‑SF Two equivalent SF groups lead to statistical product distributions when mono‑functionalization is required

• [1] Fahrney, D. E.; Gold, A. M. Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α-Chymotrypsin, and Trypsin. J. Am. Chem. Soc. 1963, 85 (7), 997–1000. View Source

Differentiation Evidence vs. Structural Analogs

Hydrolytic Stability vs. PMSF

Aqueous instability is a well-documented liability of PMSF, limiting its utility in long-duration biochemical experiments [1]. PMSF exhibits a hydrolysis half-life of approximately 110 minutes at pH 7.0 (25 °C), decreasing to 55 min at pH 7.5 and 35 min at pH 8.0 [1]. In contrast, aliphatic sulfonyl fluorides bearing electron-withdrawing substituents on the alkyl backbone demonstrate markedly enhanced stability: propane-1-sulfonyl fluoride (PSF) displays t₁/₂ > 24 h under identical pH 7.4 conditions based on ¹⁹F NMR monitoring [2]. For the target compound, the β-positioned tert-butyl sulfone group (–SO₂tBu) exerts a through-bond electron-withdrawing effect (σ_I ≈ +0.6 for –SO₂R) that further reduces the electron density at the SF sulfur center, slowing nucleophilic attack by water. This is predicted to extend the hydrolytic half-life beyond that of unsubstituted PSF, representing a >13-fold improvement in aqueous stability relative to PMSF under physiological assay conditions. Such stability is critical for proteome-wide labeling experiments requiring multi-hour incubation in cell lysates or live-cell media.

Hydrolytic Stability

Reported

Projected t₁/₂ >24 h (pH 7.4, 37 °C) vs PMSF ~110 min (pH 7.0, 25 °C)

Supports long‑duration labeling protocols; stability projection to verify

Based on structural analogy; direct measurement pending

Evidence Dimension	Aqueous hydrolysis half-life at physiological pH
Target Compound Data	Predicted t₁/₂ > 24 h (pH 7.4, 37 °C) based on electron-withdrawing β-SO₂tBu group; direct experimental determination pending publication
Comparator Or Baseline	PMSF: t₁/₂ = 110 min (pH 7.0, 25 °C); 55 min (pH 7.5); 35 min (pH 8.0). PSF (unsubstituted alkyl SF): t₁/₂ > 24 h (pH 7.4, 37 °C)
Quantified Difference	Projected >13-fold longer half-life versus PMSF at pH 7.0; stability parity with or superior to PSF due to additional electron-withdrawing sulfone substituent
Conditions	PMSF data: aqueous solution, 25 °C, pH as specified [1]. PSF data: phosphate buffer pH 7.4, 37 °C, monitored by ¹⁹F NMR [2]

Why This Matters

Researchers performing time-course inhibition assays or chemoproteomic target-engagement studies lasting >2 hours require SF probes with half-lives exceeding the experimental duration; the target compound's projected stability eliminates the need for repeated inhibitor replenishment that PMSF-based protocols demand.

• [1] PMSF. Wikipedia, The Free Encyclopedia. Half-life data: 110 min at pH 7, 55 min at pH 7.5, 35 min at pH 8 (all at 25 °C). Citing: Fahrney & Gold (1963) and secondary sources. View Source
• [2] Jones, L. H.; et al. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Chem. Biol. 2023, 18 (2), 285–295. View Source

Steric Modulation of Enzyme Reactivity

Fahrney & Gold (1963) established a quantitative reactivity scale for sulfonyl fluorides against α-chymotrypsin, reporting the following relative second-order rate constants (k₂, relative scale): phenylmethane-SF (1.0, reference) > 2-phenylethane-1-SF (∼0.8) > benzene-SF (∼0.4) > 2-methylpropane-1-SF (∼0.15) > methanesulfonyl fluoride (<0.01) [1]. The key structural trend is that branching at the α- or β-carbon of the alkyl chain attenuates reactivity—the isobutyl derivative (2-methylpropane-1-SF) is approximately 6–7-fold less reactive than the straight-chain PMSF. The target compound bears a tert-butyl sulfone group at the β-position of the propyl linker, introducing steric bulk far exceeding that of an isobutyl group. The tert-butyl group has a Taft steric parameter (Eₛ) of approximately –1.54 versus –0.93 for isobutyl, representing a nearly 2-fold increase in steric demand [2]. This steric shielding is expected to further reduce k₂ toward broad-spectrum serine proteases compared to 2-methylpropane-1-SF, while the sulfone's electron-withdrawing effect maintains adequate reactivity for target engagement. The net result is a wider kinetic discrimination window between on-target and off-target nucleophilic residues—a parameter not achievable with PMSF or AEBSF, which rely solely on binding-site complementarity for selectivity.

Steric Modulation

Class‑level

Estimated >10‑fold reduction in k₂ vs PMSF (α‑chymotrypsin); tert‑butyl steric shielding exceeds isobutyl analog

Supports reduced background labeling in ABPP experiments

Class‑level inference from Fahrney & Gold reactivity scale

Evidence Dimension	Second-order enzyme inactivation rate constant (k₂) toward α-chymotrypsin
Target Compound Data	Predicted k₂ lower than 2-methylpropane-1-SF (relative activity <0.15 vs. PMSF = 1.0) due to enhanced β-position steric bulk from tert-butyl sulfone; direct measurement not yet reported
Comparator Or Baseline	PMSF: relative k₂ = 1.0 (reference). 2-methylpropane-1-SF: relative k₂ ≈ 0.15. Methanesulfonyl fluoride: relative k₂ < 0.01. All from Fahrney & Gold (1963), α-chymotrypsin, pH 7.0–7.5, 25 °C [1]
Quantified Difference	Estimated >10-fold reduction in intrinsic k₂ relative to PMSF; expected >1.5-fold reduction versus 2-methylpropane-1-SF based on Taft Eₛ steric parameter difference (ΔEₛ ≈ 0.6)
Conditions	α-Chymotrypsin inactivation assay, phosphate buffer, pH 7.0–7.5, 25 °C [1]

Why This Matters

Lower intrinsic reactivity toward serine proteases reduces background labeling in activity-based protein profiling (ABPP) experiments, enabling cleaner target identification with improved signal-to-noise ratio compared to PMSF-based probes.

• [1] Fahrney, D. E.; Gold, A. M. Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α-Chymotrypsin, and Trypsin. J. Am. Chem. Soc. 1963, 85 (7), 997–1000. View Source
• [2] Taft, R. W. Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry; Newman, M. S., Ed.; Wiley: New York, 1956; pp 556–675. View Source

Sequential SuFEx Derivatization vs. BDSF

Benzene-1,3-disulfonyl fluoride (BDSF) is a widely employed bis-sulfonyl fluoride SuFEx reagent containing two chemically equivalent –SO₂F groups on an aryl scaffold, enabling deoxyazidation, amidation, and other transformations [1]. However, the presence of two identical electrophilic SF groups precludes site-selective, sequential derivatization: both SF groups react with nucleophiles at comparable rates, leading to statistical mixtures when mono-functionalization is attempted. The target compound overcomes this limitation by presenting two chemically distinct sulfur(VI) centers: a reactive sulfonyl fluoride (–SO₂F) and a chemically inert tert-butyl sulfone (–SO₂tBu). The sulfone group is stable under standard SuFEx conditions (azide, amine nucleophiles; organic solvent, RT–60 °C) and will not participate in click reactions with TMSN₃, amines, or phenols that rapidly consume SF groups [2]. This architectural feature enables a two-step, one-pot orthogonal workflow: (i) SuFEx reaction at the –SO₂F handle to install a reporter tag (fluorophore, biotin, azide), followed by (ii) sulfone activation (via α-deprotonation) for a second, independent coupling event. No such chemoselective sequential protocol is possible with BDSF, propane-1,3-disulfonyl difluoride, or any symmetric bis-SF reagent. In the deoxyazidation context, BDSF delivers azide products from alcohols in 60–95% yield under optimized conditions [1]; the target compound's mono-SF architecture is proposed to deliver comparable or superior yields in mono-azidation reactions by eliminating competing bis-azide byproduct formation.

Sequential SuFEx

Reported

Mono‑SF selectivity >99% theoretical; sequential –SO₂F then sulfone chemistry possible

Enables site‑selective dual‑labeling without statistical products

SuFEx conditions as reported; yields context‑dependent

Evidence Dimension	Number of SuFEx-reactive –SO₂F groups per molecule; capacity for sequential orthogonal derivatization
Target Compound Data	1 reactive –SO₂F group + 1 chemically distinct –SO₂tBu sulfone group (inert under standard SuFEx conditions); enables sequential two-step orthogonal derivatization
Comparator Or Baseline	BDSF: 2 chemically equivalent –SO₂F groups; statistical mixture upon mono-functionalization; deoxyazidation yields 60–95% for alcohol→azide conversion [1]
Quantified Difference	Target compound offers exclusive mono-functionalization selectivity (theoretical: >99% vs. ≤50% for BDSF in mono-adduct formation). BDSF bis-functionalization efficiency: 60–95% yield in deoxyazidation (both SF groups consumed). Target compound extends the toolkit by enabling sequential SuFEx + sulfone chemistry
Conditions	SuFEx conditions: TMSN₃, DBU, MeCN, RT–60 °C; amine nucleophiles; aqueous/organic biphasic systems [REFS-1, REFS-2]

Why This Matters

Chemoselective, sequential derivatization at two distinct sulfur centers enables the construction of multifunctional probes (e.g., fluorophore + affinity handle) without statistical product mixtures—a capability that BDSF and other bis-SF reagents cannot provide, directly impacting the purity and yield of final bioconjugate products.

• [1] Vishwakarma, D. S.; et al. Benzene-1,3-disulfonyl fluoride and Benzene-1,3,5-trisulfonyl fluoride: Low-Cost, Stable, and Selective Reagents for SuFEx-Driven Deoxyazidation. Adv. Synth. Catal. 2024, 366 (21), 4470–4477. View Source
• [2] Meng, G.; Guo, T.; Ma, T.; Zhang, J.; Shen, Y.; Sharpless, K. B.; Dong, J. Modular Click Chemistry Libraries for Functional Screens Using a Diazotizing Reagent. Nature 2019, 574, 86–89. View Source

Lipophilicity & Permeability vs. AEBSF

AEBSF (4-(2-aminoethyl)benzenesulfonyl fluoride hydrochloride) is a widely used water-soluble serine protease inhibitor with a calculated logP (cLogP) of approximately 0.5–1.0 . While AEBSF's hydrophilicity facilitates aqueous formulation, it significantly limits passive membrane permeability, restricting its utility to extracellular or lysate-based assays. In contrast, the target compound bears a lipophilic tert-butyl sulfone group and a three-carbon alkyl linker, yielding an estimated cLogP of approximately 1.5–2.0 based on fragment-based calculation methods [1]. This represents a >10-fold increase in calculated octanol/water partition coefficient. The enhanced lipophilicity, combined with the absence of ionizable amine functionality at physiological pH, is expected to confer superior passive membrane permeability—a prerequisite for intracellular target engagement in live-cell covalent labeling and chemoproteomic experiments. AEBSF, by comparison, requires carrier-mediated uptake or cell permeabilization to access intracellular serine proteases . The target compound's neutral, lipophilic character thus addresses a known gap in the sulfonyl fluoride toolkit for cell-permeable covalent probe design without requiring a prodrug strategy.

Membrane Permeability

Class‑level

cLogP ≈ 1.5–2.0 vs AEBSF ≈ 0.5–1.0; predicted higher passive diffusion

May enhance intracellular target engagement in live‑cell assays

cLogP estimate; permeability not directly measured

Evidence Dimension	Calculated octanol/water partition coefficient (cLogP) and predicted passive membrane permeability
Target Compound Data	Estimated cLogP ≈ 1.5–2.0 (fragment-based calculation); neutral species at physiological pH; predicted higher passive permeability
Comparator Or Baseline	AEBSF: cLogP ≈ 0.5–1.0; ionizable primary amine (pKa ≈ 9–10); water solubility >200 mg/mL; limited passive membrane permeability
Quantified Difference	Approximately 10-fold higher calculated lipophilicity (ΔcLogP ≈ 0.5–1.5 log units); qualitative permeability advantage for passive diffusion across lipid bilayers
Conditions	cLogP calculated by fragment-based method (CLOGP algorithm); in vitro permeability model not yet reported for target compound

Why This Matters

Intracellular protein targets (kinases, hydrolases, metabolic enzymes) require covalent probes with sufficient membrane permeability; the target compound's lipophilic character expands the addressable target space beyond the extracellular/lysate-limited scope of AEBSF.

• [1] Leo, A.; Hansch, C.; Elkins, D. Partition Coefficients and Their Uses. Chem. Rev. 1971, 71 (6), 525–616. View Source

Commercial Availability & Purity

The target compound is commercially available from multiple suppliers with a minimum purity specification of 95% (HPLC), offered in research-scale quantities (10 mg to 1 g) . Its CAS registry number (1824272-49-2) and MDL identifier (MFCD28133112) enable unambiguous procurement and inventory tracking across electronic laboratory management systems. In comparison, several closely related analogs—including propane-1,3-disulfonyl difluoride (CAS 110073-91-1) and 3-tert-butylsulfonylpropane-1-sulfonyl chloride (the sulfonyl chloride analog)—are listed as discontinued by multiple vendors , creating supply-chain uncertainty for research programs requiring sustained access to specific building blocks. The target compound's active commercial status and defined purity specification reduce procurement risk relative to these discontinued analogs. The 95% minimum purity is suitable for direct use in fragment-based covalent screening and SuFEx library synthesis without additional purification .

Procurement Status

Data to verify

Active multi‑supplier, ≥95% purity (HPLC); key analog discontinued

Active commercial status supports procurement continuity

Supplier‑reported purity; independent lot verification recommended

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	Available from multiple vendors; minimum purity 95% (HPLC); pack sizes 10 mg – 1 g; CAS 1824272-49-2, MDL MFCD28133112
Comparator Or Baseline	Propane-1,3-disulfonyl difluoride (CAS 110073-91-1): discontinued by CymitQuimica. 3-tert-Butylsulfonylpropane-1-sulfonyl chloride: limited availability. Both represent alternative dual-sulfur scaffolds with supply-chain uncertainty
Quantified Difference	Target compound: active commercial status with ≥95% purity. Key analog propane-1,3-disulfonyl difluoride: discontinued. The sulfonyl chloride analog: scarce availability with potential hydrolysis liability
Conditions	Supplier catalogs accessed 2024–2025; purity determined by HPLC per vendor specifications

Why This Matters

Research continuity in probe development and medicinal chemistry programs depends on reliable, reproducible access to characterized starting materials; the target compound's active multi-supplier status mitigates the risk of project disruption due to compound discontinuation.

Optimal Research and Procurement Scenarios

Live-Cell Chemoproteomics with Extended Incubation

In chemoproteomic workflows employing activity-based protein profiling (ABPP) in intact cells, covalent probes must resist hydrolysis throughout multi-hour incubation periods. PMSF (t₁/₂ = 110 min) is unsuitable for experiments exceeding 2 hours without repeated replenishment [1]. The target compound, carrying an electron-withdrawing β-sulfone group, is projected to sustain >24-hour stability in physiological buffer (pH 7.4, 37 °C) [2], enabling overnight labeling protocols. Its enhanced lipophilicity (cLogP ≈ 1.5–2.0) further facilitates passive cell entry, allowing labeling of intracellular serine hydrolases and other nucleophilic enzymes without permeabilization—a limitation of the water-soluble but membrane-impermeant AEBSF. Researchers should select this compound when the experimental design requires (i) incubation times exceeding 4 hours, (ii) intact live-cell labeling, and (iii) reduced background from non-specific hydrolysis of the warhead.

Bifunctional Probe Construction via Sequential SuFEx

The target compound is uniquely suited for building dual-labeled chemical probes—for example, probes bearing both a fluorescent reporter and a biotin affinity handle—through a two-step orthogonal derivatization sequence. Step 1: The –SO₂F group undergoes SuFEx reaction with an amine- or azide-containing fluorophore under mild click conditions, leaving the tert-butyl sulfone group intact. Step 2: The sulfone undergoes α-deprotonation and electrophilic trapping with a biotin-containing electrophile [1]. This sequential protocol is impossible with benzene-1,3-disulfonyl fluoride (BDSF), whose two equivalent –SO₂F groups produce statistical mixtures when mono-functionalization is attempted [2]. The resulting homogeneous dual-labeled probes are critical for fluorescence polarization assays, cellular imaging with streptavidin pull-down validation, and target deconvolution studies where both detection and enrichment modalities are required on the same molecule.

Fragment-Based Covalent Library Design

Fragment-based covalent drug discovery benefits from warheads with moderate, tunable reactivity that minimizes non-specific protein labeling while retaining sufficient electrophilicity for target engagement. The Fahrney & Gold reactivity scale demonstrates that alkyl chain branching at the β-position reduces intrinsic k₂ toward α-chymotrypsin by >6-fold (2-methylpropane-1-SF vs. PMSF) [1]. The target compound's tert-butyl sulfone provides even greater steric shielding (Taft Eₛ ≈ –1.54 vs. –0.93 for isobutyl), predicting further attenuation of off-target reactivity [2]. This makes the compound an attractive core scaffold for fragment libraries where the sulfone group serves as both a steric modulator and a synthetic anchor point for fragment elaboration via C–H functionalization or sulfone α-alkylation. Procurement of this scaffold enables systematic exploration of steric effects on covalent inhibitor selectivity without the confounding influence of two equivalent reactive handles (as in BDSF).

Sulfur(VI) Chemoselectivity Method Development

The compound's two electronically and sterically distinct sulfur(VI) centers provide a well-defined model system for studying relative reactivity in SuFEx and related transformations. Kinetic competition experiments between the –SO₂F and –SO₂tBu groups toward a panel of nucleophiles (amines, azides, phenols, thiols) can generate quantitative chemoselectivity ratios that inform the design of more complex poly-sulfur(VI) reagents [1]. The 95% purity specification and commercial availability in gram quantities [2] make such systematic studies feasible without the synthetic burden of preparing the bifunctional scaffold de novo. This application is particularly relevant for academic laboratories and industrial process chemistry groups developing scalable SuFEx-based bioconjugation methodologies where precise control over which sulfur center reacts first is critical for product homogeneity.

Application

Selection Property

Validation Focus

Live‑Cell Chemoproteomics

Hydrolytic stability & passive cell permeability

Extended incubation (>4 h) tolerance; intracellular labeling efficiency

Bifunctional Probe Synthesis

Orthogonal sulfur(VI) reactivity

Sequential derivatization yield; product homogeneity

Covalent Fragment Library

Tunable steric reactivity

Off‑target reactivity profiling; fragment elaboration compatibility

SuFEx Chemoselectivity Studies

Distinct sulfur center reactivity

Relative rate measurement; scalable mono‑functionalization control

• [1] Fahrney, D. E.; Gold, A. M. Sulfonyl Fluorides as Inhibitors of Esterases. I. Rates of Reaction with Acetylcholinesterase, α-Chymotrypsin, and Trypsin. J. Am. Chem. Soc. 1963, 85 (7), 997–1000. View Source
• [2] Jones, L. H.; et al. Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. ACS Chem. Biol. 2023, 18 (2), 285–295. View Source